2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol

• IUPAC Name: 2-[1-(3,5-dimethylphenyl)triazol-4-yl]ethanol
• InChI: InChI=1S/C12H15N3O/c1-9-5-10(2)7-12(6-9)15-8-11(3-4-16)13-14-15/h5-8,16H,3-4H2,1-2H3
• InChI Key: SMXKMSBFFHVJKC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=C(N=N2)CCO)C
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol

Description

2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol, also known as DMPE, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. DMPE is a triazole-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol is not fully understood. However, studies have shown that 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol can interact with various proteins and enzymes, leading to changes in their activity. 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol has also been shown to affect the lipid composition of cell membranes, leading to changes in membrane fluidity and permeability.
Biochemical and Physiological Effects:
2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol can inhibit the growth of cancer cells, fungi, and bacteria. 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol has also been shown to have antioxidant properties and can protect cells from oxidative stress. In vivo studies have shown that 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol can improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol in lab experiments is its ability to cross the blood-brain barrier, making it a potential drug delivery system for the central nervous system. However, the synthesis of 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol can be challenging, and the compound can be unstable under certain conditions. Additionally, the mechanism of action of 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol research. One potential direction is to further investigate the anticancer, antifungal, and antibacterial properties of 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol and its potential use as a drug delivery system. Another direction is to explore the potential use of 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol in material science and catalysis. Additionally, further research is needed to fully understand the mechanism of action of 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol and its effects on various proteins and enzymes.

Synthesis Methods

2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol can be synthesized using different methods, including the Huisgen 1,3-dipolar cycloaddition reaction, the CuAAC reaction, and the Sonogashira coupling reaction. The Huisgen 1,3-dipolar cycloaddition reaction involves the reaction of an azide with an alkyne to form a triazole ring. The CuAAC reaction involves the use of copper(I) catalysts to facilitate the formation of the triazole ring. The Sonogashira coupling reaction involves the reaction of an alkyne with an aryl halide to form the triazole ring.

Scientific Research Applications

2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol has been shown to have anticancer, antifungal, and antibacterial properties. 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In material science, 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol has been used to synthesize new polymers and materials with unique properties. In catalysis, 2-[1-(3,5-Dimethylphenyl)triazol-4-yl]ethanol has been used as a ligand in various catalytic reactions.